
Application Notes and Protocols for 2-Ethyl-1-
butanol in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyl-1-butanol

Cat. No.: B044090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Ethyl-1-butanol as a solvent in various organic synthesis applications. Its unique combination

of properties, including a relatively high boiling point, moderate polarity, and low freezing point,

makes it a versatile and potentially greener alternative to conventional solvents.

Properties of 2-Ethyl-1-butanol
2-Ethyl-1-butanol (CAS No: 97-95-0) is a branched-chain hexanol with properties that make it

a suitable medium for a range of chemical transformations.[1][2][3][4][5] Its branched structure

hinders crystallization, resulting in a very low freezing point.[5] It is slightly soluble in water but

miscible with most organic solvents.[3][4]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol
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Property Value References

Molecular Formula C₆H₁₄O [3][4]

Molecular Weight 102.17 g/mol [4]

Appearance Colorless liquid [2][3]

Boiling Point 146-151 °C [5]

Melting Point -114 °C [5]

Flash Point 58 °C [5]

Density 0.830 g/mL at 20 °C [5]

Solubility in Water 10 g/L [5]

Refractive Index 1.422 at 20 °C [5]

Applications in Organic Synthesis
2-Ethyl-1-butanol's properties make it a suitable solvent for reactions requiring elevated

temperatures and for dissolving a variety of organic compounds, including oils, resins, and

waxes.[1][2] It serves as a valuable solvent in the synthesis of pharmaceuticals, plasticizers,

and fragrances.[1][2][3]

Logical Workflow for Solvent Selection
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Reaction Requirements Analysis

High Temperature Needed? Moderate Polarity Substrates?

Consider 2-Ethyl-1-butanol

Yes

Alternative Solvents (e.g., Toluene, DMF)

No Yes No

Final Solvent Choice
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Drug Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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